Cas no 2377032-84-1 (1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid)

• Product Name: 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid
• CAS No: 2377032-84-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6296345
• PubChem ID: 145909711
• Update Time: 2025-06-30

1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid
• EN300-7445049
• 2377032-84-1
• 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-10(13)7-2-1-3-9-8(7)6-14-5-4-11-9/h1-3,11H,4-6H2,(H,12,13)
• InChI Key： VGVAUCBBGUVFPJ-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC=C(C(=O)O)C=2C1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid

1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid (CAS No. 2377032-84-1): A Novel Compound in Pharmaceutical Research

1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid is a structurally unique compound with a complex molecular framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS No. 2377032-84-1, belongs to the class of benzoxazepine derivatives and exhibits a combination of ring systems that may confer novel pharmacological properties. Its molecular formula, which includes a carboxylic acid functional group and a benzoxazepine core, suggests potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest for researchers exploring new treatment strategies.

The benzoxazepine skeleton is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as ion channels, receptors, and enzymes. The 1,2,3,5-tetrahydro configuration further modifies the spatial arrangement of the molecule, potentially influencing its binding affinity and selectivity. The 6-carboxylic acid substituent introduces additional functionality, which may enhance the compound's solubility, metabolic stability, or receptor interactions. These structural features collectively position 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid as a promising candidate for further exploration in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid, with multiple methodologies reported in the literature. One notable approach involves the use of ring-closing metathesis to construct the core benzoxazepine ring, followed by functional group manipulation to introduce the carboxylic acid moiety. These synthetic strategies have been optimized to yield high-purity compounds suitable for biological testing. The development of scalable and cost-effective synthesis routes is critical for advancing this compound toward preclinical and clinical stages.

Pharmacological studies on 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid have revealed its potential to modulate pathways associated with neurodegenerative diseases and inflammatory conditions. For instance, in a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits selective inhibition of a specific kinase involved in the progression of Alzheimer's disease. The compound's ability to reduce amyloid-beta aggregation and improve synaptic function in in vitro models suggests its therapeutic potential for neurodegenerative disorders. Such findings have sparked renewed interest in exploring its application in the treatment of cognitive impairments.

Another area of focus has been the anti-inflammatory properties of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid. In a 2024 preclinical study, the compound was shown to inhibit the activation of pro-inflammatory cytokines in a murine model of rheumatoid arthritis. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are central to the inflammatory response. These results highlight the compound's potential as an adjunct therapy for autoimmune and inflammatory diseases, where traditional treatments often face limitations in efficacy and safety.

Structural analogs of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid have also been investigated to identify structural requirements for biological activity. A comparative analysis published in MedChemComm in 2023 revealed that the carboxylic acid group plays a critical role in the compound's interaction with its target receptor. Substitution experiments with different functional groups led to variations in potency, emphasizing the importance of the carboxylic acid moiety in the molecule's pharmacological profile. These findings underscore the need for careful structural optimization to maximize therapeutic potential.

While the 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid compound shows promise, challenges remain in its development. One key issue is the metabolic stability of the compound in vivo. Preliminary studies indicate that the carboxylic acid group may be subject to rapid hydrolysis, potentially reducing its half-life in biological systems. To address this, researchers are exploring the incorporation of ester functionalities or prodrug strategies to enhance the compound's bioavailability. These approaches aim to balance the therapeutic benefits of the molecule with its metabolic fate.

Advances in computational modeling have also contributed to the understanding of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid's molecular interactions. Molecular docking studies have identified potential binding sites on target proteins, providing insights into the compound's mechanism of action. These computational tools are invaluable for predicting the compound's behavior in biological systems and guiding the design of more potent derivatives. The integration of in silico methods with experimental validation has become a standard practice in modern drug discovery.

The benzoxazepine core of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid is closely related to a class of compounds known for their antipsychotic and antidepressant properties. This structural similarity suggests that the compound may share some pharmacological activities with existing drugs, while its unique carboxylic acid substitution could confer novel effects. Researchers are now investigating whether the compound can be developed as a multi-target drug, capable of modulating multiple pathways simultaneously to address complex disease mechanisms.

Despite the encouraging findings, further research is needed to fully characterize the therapeutic potential of 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid. Preclinical studies are currently underway to evaluate its safety profile, including acute and chronic toxicity assessments. These studies are essential for identifying potential side effects and determining the compound's suitability for clinical trials. Additionally, pharmacokinetic studies are being conducted to optimize dosing regimens and improve therapeutic outcomes.

In conclusion, 1,2,3,5-Tetrahydro-4,1-benzoxazepine-6-carboxylic acid represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and promising pharmacological activities position it as a candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs in neurodegenerative, inflammatory, and other complex diseases.